Cas no 1335052-58-8 (3-(Tert-Butyl)-5-chloropyridine)

• Product Name: 3-(Tert-Butyl)-5-chloropyridine
• CAS No: 1335052-58-8
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4828262
• Update Time: 2025-05-24

3-(Tert-Butyl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-5-chloropyridine
• 3-(Tert-Butyl)-5-chloropyridine

• Inchi： 1S/C9H12ClN/c1-9(2,3)7-4-8(10)6-11-5-7/h4-6H,1-3H3
• InChI Key： CUOFOFJHEKTIMJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Tert-Butyl)-5-chloropyridine

Recent Advances in the Study of 3-(Tert-Butyl)-5-chloropyridine (CAS: 1335052-58-8) in Chemical Biology and Pharmaceutical Research

3-(Tert-Butyl)-5-chloropyridine (CAS: 1335052-58-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its tert-butyl and chloro substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense investigation.

One of the key areas of research involving 3-(Tert-Butyl)-5-chloropyridine is its role as a building block in the synthesis of novel pharmaceutical compounds. Its unique structural features, such as the electron-withdrawing chloro group and the sterically demanding tert-butyl group, make it a versatile intermediate in the development of small-molecule inhibitors and modulators. Recent publications have highlighted its utility in the design of kinase inhibitors, where it serves as a core scaffold for targeting specific enzymatic pathways implicated in diseases such as cancer and inflammatory disorders.

In addition to its applications in drug discovery, 3-(Tert-Butyl)-5-chloropyridine has also been investigated for its potential in agrochemical research. Studies have demonstrated its efficacy as a precursor in the synthesis of herbicides and pesticides, owing to its stability and reactivity under various conditions. The compound's ability to undergo selective functionalization has enabled researchers to explore its derivatives for improved biological activity and environmental compatibility.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-(Tert-Butyl)-5-chloropyridine. Novel catalytic systems and green chemistry approaches have been employed to optimize its production, reducing costs and minimizing environmental impact. These developments are expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, the continued exploration of 3-(Tert-Butyl)-5-chloropyridine and its derivatives holds great promise for addressing unmet medical and agricultural needs. Future research directions may include the elucidation of its mechanism of action in biological systems, the development of more efficient synthetic routes, and the evaluation of its safety and efficacy in preclinical models. As the field progresses, this compound is likely to remain a focal point of innovation in chemical biology and pharmaceutical sciences.